Cas no 18087-52-0 (Benzonitrile, 2,3,6-trimethyl-)

Benzonitrile, 2,3,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2,3,6-trimethyl-
- 2,3,6-Trimethylbenzonitrile
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- Inchi: 1S/C10H11N/c1-7-4-5-8(2)10(6-11)9(7)3/h4-5H,1-3H3
- InChI Key: DDAJZLBPWRQATB-UHFFFAOYSA-N
- SMILES: C(#N)C1=C(C)C=CC(C)=C1C
Computed Properties
- Exact Mass: 145.08923
Experimental Properties
- Density: 0.97±0.1 g/cm3(Predicted)
- Melting Point: 56 °C
- Boiling Point: 138.5-141 °C(Press: 43 Torr)
- PSA: 23.79
Benzonitrile, 2,3,6-trimethyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A010006917-250mg |
2,3,6-Trimethylbenzonitrile |
18087-52-0 | 97% | 250mg |
$494.40 | 2023-09-02 | |
Alichem | A010006917-1g |
2,3,6-Trimethylbenzonitrile |
18087-52-0 | 97% | 1g |
$1475.10 | 2023-09-02 | |
Alichem | A010006917-500mg |
2,3,6-Trimethylbenzonitrile |
18087-52-0 | 97% | 500mg |
$798.70 | 2023-09-02 |
Benzonitrile, 2,3,6-trimethyl- Related Literature
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1. The nitrile oxide–isocyanate rearrangementGiles A. Taylor J. Chem. Soc. Perkin Trans. 1 1985 1181
Additional information on Benzonitrile, 2,3,6-trimethyl-
Benzonitrile, 2,3,6-trimethyl- (CAS No. 18087-52-0): A Comprehensive Overview
Benzonitrile, 2,3,6-trimethyl- (CAS No. 18087-52-0) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, also known as 2,3,6-trimethylbenzonitrile, belongs to the family of substituted benzonitriles, which are widely used as intermediates in the synthesis of various fine chemicals, agrochemicals, and pharmaceuticals. Its unique molecular structure, characterized by three methyl groups attached to the benzene ring, makes it a valuable building block in organic synthesis.
The chemical formula of Benzonitrile, 2,3,6-trimethyl- is C10H11N, and it typically appears as a colorless to pale yellow liquid with a distinct aromatic odor. Its molecular weight is 145.20 g/mol, and it has a boiling point of approximately 240-245°C. The compound is sparingly soluble in water but exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it highly versatile for various industrial applications.
One of the primary uses of 2,3,6-trimethylbenzonitrile is as a key intermediate in the synthesis of pharmaceutical compounds. Researchers have explored its potential in the development of drugs targeting central nervous system (CNS) disorders, owing to its ability to act as a precursor for bioactive molecules. Additionally, it finds applications in the production of agrochemicals, such as herbicides and fungicides, where its structural features contribute to the efficacy of the final products.
In recent years, the demand for Benzonitrile, 2,3,6-trimethyl- has surged due to its role in the synthesis of advanced materials. For instance, it is used in the preparation of liquid crystals, which are essential components of display technologies like LCDs. The compound's ability to form stable mesophases makes it a valuable ingredient in this field. Moreover, its derivatives are being investigated for use in organic light-emitting diodes (OLEDs), a rapidly growing sector in the electronics industry.
The synthesis of 2,3,6-trimethylbenzonitrile typically involves the nitration of trimethylbenzene followed by a series of reactions to introduce the cyano group. Industrial-scale production often employs catalytic processes to enhance yield and purity. Manufacturers are increasingly focusing on green chemistry principles to minimize environmental impact, such as using recyclable catalysts and reducing waste generation. These efforts align with the global push toward sustainable chemical production.
From a market perspective, Benzonitrile, 2,3,6-trimethyl- is witnessing steady growth, driven by its expanding applications in pharmaceuticals and electronics. Regions such as North America, Europe, and Asia-Pacific are key consumers, with China and India emerging as major production hubs. The compound's price trends are influenced by raw material availability and technological advancements in synthesis methods. Industry reports suggest that the market for substituted benzonitriles will continue to grow at a compound annual growth rate (CAGR) of 5-7% over the next decade.
Safety and handling of 2,3,6-trimethylbenzonitrile are critical considerations for laboratories and industrial facilities. While the compound is not classified as highly hazardous, proper storage conditions—such as keeping it in a cool, dry place away from direct sunlight—are recommended to maintain its stability. Personal protective equipment (PPE), including gloves and goggles, should be used when handling the substance to prevent skin or eye contact.
Researchers are actively exploring new applications for Benzonitrile, 2,3,6-trimethyl-, particularly in the field of catalysis and nanotechnology. Recent studies have demonstrated its potential as a ligand in transition metal-catalyzed reactions, which are pivotal in creating complex organic molecules. Additionally, its derivatives are being tested for use in nanomaterial synthesis, opening doors to innovative applications in energy storage and sensors.
For those seeking high-quality 2,3,6-trimethylbenzonitrile, it is essential to source the compound from reputable suppliers who adhere to strict quality control standards. Certificates of analysis (CoA) and material safety data sheets (MSDS) should be reviewed to ensure compliance with regulatory requirements. As the chemical industry evolves, the role of Benzonitrile, 2,3,6-trimethyl- is expected to expand, making it a compound of enduring interest for scientists and manufacturers alike.
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